Cas no 2034236-25-2 (methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate
• CAS No: 2034236-25-2
• MF: C₁₆H₁₅NO₇S₂
• MW: 397.422802209854
• CID: 6416752
• PubChem ID: 121018366
• Update Time: 2025-05-24

methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate
• methyl 3-(N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]sulfamoyl]thiophene-2-carboxylate
• 2034236-25-2
• methyl 3-{[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]sulfamoyl}thiophene-2-carboxylate
• F6506-0323
• AKOS026691873

• Inchi： 1S/C16H15NO7S2/c1-22-15(18)14-12(5-8-25-14)26(20,21)17-10-16(19,11-4-7-23-9-11)13-3-2-6-24-13/h2-9,17,19H,10H2,1H3
• InChI Key： MTLUMBMLXQYKMU-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCC(C1=CC=CO1)(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 397.02899416g/mol
• Monoisotopic Mass: 397.02899416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 156Ų

Additional information on methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate

Introduction to Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate (CAS No. 2034236-25-2)

Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate, with the CAS number 2034236-25-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit remarkable structural and functional diversity, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate is characterized by the presence of multiple heterocyclic rings, including furan and thiophene moieties. These heterocycles are known for their ability to interact with biological targets in unique ways, often leading to the development of novel therapeutic agents. The presence of a sulfamoyl group further enhances the compound's potential bioactivity, as sulfamoyl derivatives have been widely studied for their pharmacological properties.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from heterocyclic compounds. The combination of furan and thiophene rings in Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate makes it an intriguing molecule for studying its interactions with biological systems. These interactions can lead to the discovery of new drug candidates that target various diseases, including cancer, inflammation, and infectious diseases.

The sulfamoyl group in this compound plays a crucial role in its bioactivity. Sulfamoyl derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of drugs that target specific biological pathways. The hydroxyethyl side chain further contributes to the compound's structural complexity, potentially allowing for multiple points of interaction with biological targets. This complexity can be leveraged to develop molecules with enhanced selectivity and potency.

One of the most exciting aspects of Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate is its potential application in the field of drug design. The structural features of this compound make it a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic applications. This flexibility is particularly important in drug discovery, where small changes in molecular structure can significantly impact bioactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, furan derivatives have been shown to exhibit anti-inflammatory and anticancer properties, while thiophene-based compounds have demonstrated efficacy in treating neurological disorders. The combination of these two heterocycles in Methyl 3-{2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylsulfamoyl}thiophene-2-carboxylate suggests that this compound may possess multiple therapeutic benefits.

The sulfamoyl group in this compound is particularly noteworthy due to its known bioactivity. Sulfamoyl derivatives have been used in the development of drugs that target bacterial infections, metabolic disorders, and cancer. The hydroxyethyl side chain adds an additional layer of complexity, potentially allowing for interactions with both hydrophobic and hydrophilic regions of biological targets. This dual interaction capability could enhance the compound's efficacy and reduce side effects.

In conclusion, Methyl 3-{2-(furan-
) {
}
{ }
}
}
}
}
}
}